Cas no 1256804-49-5 (4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID)

• Product Name: 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• CAS No: 1256804-49-5
• MF: C₇H₅F₂NO₂
• MW: 173.12
• MDL: MFCD18256210
• CID: 2102705
• PubChem ID: 84766357
• Update Time: 2025-10-29

4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• 4-(Difluoromethyl)picolinic acid
• TQU0477
• AK281521
• 2-Pyridinecarboxylic acid, 4-(difluoromethyl)-
• CID 84766357
• EN300-1085135
• DB-228884
• C72018
• DTXSID101249711
• DS-11257
• CS-0100028
• SB85493
• SY346487
• MFCD18256210
• SCHEMBL25687802
• AKOS024199278
• 1256804-49-5
• 4-(Difluoromethyl)picolinicacid

• MDL： MFCD18256210
• Inchi： 1S/C7H5F2NO2/c8-6(9)4-1-2-10-5(3-4)7(11)12/h1-3,6H,(H,11,12)
• InChI Key： LBKZMIRLIORABF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 173.02883473g/mol
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 326.8±42.0°C at 760 mmHg
• pka: 3.35±0.10(Predicted)

4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID

4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID (CAS No. 1256804-49-5): A Key Intermediate in Modern Pharmaceutical Synthesis

4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID, identified by its CAS number 1256804-49-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, featuring a pyridine-2-carboxylic acid core with a difluoromethyl substituent, plays a pivotal role in the synthesis of various biologically active molecules. Its unique structural attributes make it an invaluable building block for drug discovery and development, particularly in the design of novel therapeutic agents targeting a wide range of diseases.

The incorporation of the difluoromethyl group into the pyridine scaffold imparts distinct electronic and steric properties to the molecule, which can significantly influence its pharmacokinetic and pharmacodynamic profiles. This modification has been strategically employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug solubility. Recent advancements in synthetic methodologies have further streamlined the preparation of this compound, making it more accessible for industrial-scale applications.

In recent years, 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID has been extensively explored in the development of small-molecule inhibitors for various therapeutic areas. Notably, its derivatives have shown promise in oncology, where they serve as key components in the design of kinase inhibitors and other targeted therapies. The< strong>pyridine-2-carboxylic acid moiety is particularly well-suited for interactions with protein targets, while the difluoromethyl group enhances the molecule's resistance to enzymatic degradation. These characteristics have led to its incorporation into several clinical trial candidates and marketed drugs.

The pharmaceutical industry has also leveraged this compound in the synthesis of antiviral and antibacterial agents. The< strong>difluoromethyl substitution pattern is known to improve lipophilicity and cell membrane permeability, crucial factors for effective drug delivery. Furthermore, studies have demonstrated that derivatives of 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID exhibit potent activity against resistant bacterial strains by interfering with essential metabolic pathways. Such findings underscore the compound's significance as a pharmacological tool.

Synthetic chemists have developed innovative approaches to optimize the production of 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID, emphasizing efficiency and sustainability. Modern techniques such as flow chemistry and catalytic processes have enabled higher yields and reduced environmental impact compared to traditional methods. These advancements not only lower production costs but also align with global efforts to promote green chemistry principles. The accessibility of this intermediate has consequently accelerated the pace of drug discovery initiatives across academic and industrial research settings.

The versatility of 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID extends beyond its role as a simple building block; it serves as a platform for structural diversification through functional group modifications. Researchers can introduce additional substituents or alter existing ones to fine-tune biological activity. This flexibility has been exploited in high-throughput screening campaigns to identify novel lead compounds with enhanced therapeutic potential. The compound's compatibility with various reaction conditions further broadens its utility in synthetic chemistry.

The growing interest in 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID is also driven by its potential applications in agrochemicals and material science. While primarily recognized for its pharmaceutical relevance, derivatives of this compound have demonstrated efficacy as intermediates in crop protection agents and specialty chemicals. The< strong>difluoromethyl group's stability under diverse environmental conditions makes it particularly valuable in these contexts. Such interdisciplinary applications highlight the compound's broad industrial significance.

Ongoing research continues to uncover new derivatives and applications for 4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID, reinforcing its status as a cornerstone intermediate in modern chemical synthesis. Collaborative efforts between academia and industry are driving innovation, ensuring that this compound remains at the forefront of pharmaceutical development. As new therapeutic challenges emerge, the adaptability and robustness of< strong>4-(DIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID will undoubtedly continue to play a critical role in shaping future treatments.